Cas no 1361546-20-4 (2-(2,6-Dichlorophenyl)-6-fluoronicotinic acid)

• Product Name: 2-(2,6-Dichlorophenyl)-6-fluoronicotinic acid
• CAS No: 1361546-20-4
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4923216
• Update Time: 2025-06-11

2-(2,6-Dichlorophenyl)-6-fluoronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichlorophenyl)-6-fluoronicotinic acid

• Inchi： 1S/C12H6Cl2FNO2/c13-7-2-1-3-8(14)10(7)11-6(12(17)18)4-5-9(15)16-11/h1-5H,(H,17,18)
• InChI Key： IOKIHTXNBZFECK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C(=O)O)=CC=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2

Additional information on 2-(2,6-Dichlorophenyl)-6-fluoronicotinic acid

Comprehensive Overview of 2-(2,6-Dichlorophenyl)-6-fluoronicotinic acid (CAS No. 1361546-20-4)

2-(2,6-Dichlorophenyl)-6-fluoronicotinic acid (CAS No. 1361546-20-4) is a specialized fluorinated nicotinic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its dichlorophenyl and fluoronicotinic moieties, has garnered attention for its unique structural properties and potential as a building block in drug discovery. Researchers are particularly interested in its role as a precursor for bioactive molecules, especially in the development of enzyme inhibitors and receptor modulators.

The 2,6-dichlorophenyl group in this compound enhances its lipophilicity, which is crucial for membrane permeability in drug design. Meanwhile, the 6-fluoronicotinic acid moiety contributes to its electronic properties, making it a valuable scaffold for structure-activity relationship (SAR) studies. Recent trends in AI-driven drug discovery have highlighted the importance of such fluorinated compounds, as they are frequently used in high-throughput screening (HTS) and computational chemistry models to predict binding affinities.

In agrochemical applications, 2-(2,6-Dichlorophenyl)-6-fluoronicotinic acid is explored for its potential as a herbicide intermediate. Its structural features align with the growing demand for environmentally sustainable crop protection agents, a topic widely searched by users interested in green chemistry and precision agriculture. The compound’s stability under various pH conditions also makes it a candidate for formulation optimization studies.

From a synthetic chemistry perspective, the preparation of CAS No. 1361546-20-4 involves multi-step halogenation and fluorination reactions, often employing palladium-catalyzed cross-coupling techniques. These methods are frequently discussed in organic synthesis forums and patent literature, reflecting user interest in cost-effective synthetic routes and catalyst recycling. Analytical characterization typically includes NMR spectroscopy, HPLC purity analysis, and mass spectrometry to ensure batch consistency.

Emerging discussions in pharmacokinetics have raised questions about the metabolic stability of fluorinated compounds like 2-(2,6-Dichlorophenyl)-6-fluoronicotinic acid. Researchers are investigating its cytochrome P450 interactions, a hot topic in drug metabolism circles. Additionally, its potential prodrug applications are being explored, aligning with searches for targeted drug delivery systems.

Regulatory aspects of CAS 1361546-20-4 are also noteworthy. While not classified as hazardous, its handling requires standard laboratory safety protocols, a subject often queried by industrial chemists and academic researchers. The compound’s storage conditions (typically -20°C under inert atmosphere) and solubility profiles (DMSO or ethanol) are frequently documented in technical datasheets.

In conclusion, 2-(2,6-Dichlorophenyl)-6-fluoronicotinic acid represents a versatile chemical entity bridging medicinal chemistry and material science. Its relevance to current biotech innovations and sustainable agriculture ensures continued interest across multiple scientific disciplines. Future research directions may focus on its crystal engineering potential and polypharmacology applications, addressing common search queries about multi-target drug design strategies.